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Compound of Interest

Compound Name: L-Tyrosine-3,5-13C2

Cat. No.: B12425889 Get Quote

This guide provides essential safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

L-Tyrosine-3,5-¹³C₂. The following procedures are designed to ensure the safe handling and

disposal of this stable isotope-labeled compound, thereby fostering a secure and efficient

research environment.

Immediate Safety and Hazard Information
L-Tyrosine-3,5-¹³C₂, like its unlabeled counterpart, is classified as a non-hazardous substance.

However, it can cause skin, eye, and respiratory tract irritation upon contact. The primary risks

are associated with the inhalation of the powdered form and direct contact with skin and eyes.

Hazard Identification:

Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust.

P280: Wear protective gloves, protective clothing, and eye protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling L-Tyrosine-3,5-¹³C₂ to minimize exposure and

ensure personal safety.

PPE Category Specification

Eye and Face

Safety glasses with side-shields conforming to

EN166 or NIOSH standards. A face shield

should be used if there is a significant risk of

splashing.

Hand

Nitrile gloves are required for incidental contact.

Change gloves immediately if they become

contaminated.

Body
A standard laboratory coat must be worn at all

times.

Respiratory

Not required under normal conditions with

adequate ventilation. If dust is likely to be

generated, use a NIOSH-approved particulate

respirator (e.g., N95).

Quantitative Data
Below is a summary of relevant quantitative data for L-Tyrosine. This data is applicable to L-

Tyrosine-3,5-¹³C₂ as the isotopic labeling does not significantly alter these physical and
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chemical properties.

Table 1: Solubility of L-Tyrosine

Solvent Solubility at 25°C (g/L) Notes

Water (neutral pH) 0.453[1] Solubility is pH-dependent.

1 M HCl 100 Soluble with heating.[2]

Alkaline Solutions (e.g., 1 M

NaOH)
Soluble

The solubility increases

significantly in alkaline

conditions (pH > 9).[2][3]

Absolute Ethanol Insoluble

Ether Insoluble

Acetone Insoluble

DMSO Soluble

L-Tyrosine exhibits greater

solubility in DMSO compared

to water and most alcohols.

Table 2: Occupational Exposure Limits for Particulates (Nuisance Dust)

Jurisdiction Regulatory Body
Exposure Limit (8-
hour TWA) -
Inhalable Dust

Exposure Limit (8-
hour TWA) -
Respirable Dust

USA OSHA 15 mg/m³ 5 mg/m³

Germany TRGS 900 10 mg/m³ 1.25 mg/m³

Australia WES 10 mg/m³ -

TWA: Time-Weighted Average. These are general limits for dusts not otherwise classified and

should be applied in the absence of a specific limit for L-Tyrosine.
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The following are step-by-step procedures for the safe handling and disposal of L-Tyrosine-3,5-

¹³C₂.

Protocol 1: Weighing and Preparing a Stock Solution

Preparation:

Ensure the analytical balance is clean, calibrated, and located in a draft-free area.

Don appropriate PPE (lab coat, gloves, and safety glasses).

Use a chemical fume hood or a ventilated balance enclosure if there is a risk of generating

dust.

Weighing:

Place a clean, appropriately sized weigh boat or weigh paper on the balance and tare it.

Carefully use a clean spatula to transfer the desired amount of L-Tyrosine-3,5-¹³C₂ powder

to the weigh boat.

Avoid creating dust. If any powder is spilled, clean it up immediately with a damp cloth.

Record the final weight.

Dissolution:

Transfer the weighed powder to a suitable container (e.g., a beaker or volumetric flask).

Add the chosen solvent (refer to Table 1 for solubility). For aqueous solutions, adjusting

the pH to <2 with HCl or >9 with NaOH will be necessary to achieve higher concentrations.

Stir the mixture gently with a magnetic stirrer until the solid is completely dissolved. Gentle

heating may be applied to aid dissolution in some solvents, but be mindful of potential

degradation.

If preparing a solution of a specific concentration, once dissolved, transfer the solution to a

volumetric flask and add the solvent to the mark.
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Storage:

Store the prepared solution in a clearly labeled, sealed container.

For long-term stability, it is recommended to store stock solutions at -20°C or -80°C. Avoid

repeated freeze-thaw cycles by preparing aliquots.

Protocol 2: Disposal of L-Tyrosine-3,5-¹³C₂ Waste

As a non-radioactive, stable isotope-labeled compound, L-Tyrosine-3,5-¹³C₂ does not require

special disposal procedures beyond those for standard chemical waste.

Solid Waste:

Collect any unused L-Tyrosine-3,5-¹³C₂ powder, contaminated weigh boats, and gloves in

a designated chemical waste container.

Ensure the container is clearly labeled with its contents.

Liquid Waste:

Collect aqueous and organic solvent solutions containing L-Tyrosine-3,5-¹³C₂ in separate,

clearly labeled hazardous waste containers.

Do not pour solutions down the drain.

Final Disposal:

Arrange for the disposal of the chemical waste containers through your institution's

licensed professional waste disposal service.

Workflow Diagram
The following diagram illustrates the standard workflow for handling L-Tyrosine-3,5-¹³C₂ in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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